Cas no 946385-57-5 (Tert-butyl 4-[6-(3-bromophenyl)-3-cyanopyridin-2-yl]piperazine-1-carboxylate)

Tert-butyl 4-[6-(3-bromophenyl)-3-cyanopyridin-2-yl]piperazine-1-carboxylate is a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical research. Its structure features a bromophenyl group and a cyano-substituted pyridine core, offering multiple sites for further functionalization. The tert-butyloxycarbonyl (Boc) protecting group enhances stability and facilitates selective deprotection under mild conditions, making it valuable for stepwise synthetic strategies. The compound's well-defined reactivity and high purity make it suitable for constructing complex heterocyclic frameworks. Its applications include the development of kinase inhibitors and other biologically active molecules, where precise structural control is critical. The product is typically supplied with rigorous analytical characterization to ensure reproducibility in research applications.
Tert-butyl 4-[6-(3-bromophenyl)-3-cyanopyridin-2-yl]piperazine-1-carboxylate structure
946385-57-5 structure
Product Name:Tert-butyl 4-[6-(3-bromophenyl)-3-cyanopyridin-2-yl]piperazine-1-carboxylate
CAS No:946385-57-5
MF:C21H23BrN4O2
MW:443.336923837662
MDL:MFCD09027919
CID:4782860
Update Time:2025-10-31

Tert-butyl 4-[6-(3-bromophenyl)-3-cyanopyridin-2-yl]piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 4-[6-(3-bromophenyl)-3-cyanopyridin-2-yl]piperazine-1-carboxylate
    • 4-[6-(3-Bromophenyl)-3-cyanopyridin-2-yl]-piperazine-1-carboxylic acid tert-butyl ester
    • 4-[6-(3-BROMO-PHENYL)-3-CYANO-PYRIDIN-2-YL]-PIPERAZINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
    • CC(C)(C)OC(=O)N1CCN(CC1)C1=C(C=CC(=N1)C1=CC=CC(Br)=C1)C#N
    • Tert-butyl 4-[6-(3-bromophenyl)-3-cyanopyridin-2-yl]piperazine-1-carboxylate
    • MDL: MFCD09027919
    • Inchi: 1S/C21H23BrN4O2/c1-21(2,3)28-20(27)26-11-9-25(10-12-26)19-16(14-23)7-8-18(24-19)15-5-4-6-17(22)13-15/h4-8,13H,9-12H2,1-3H3
    • InChI Key: JAWIMXSOKBDFGA-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=C1)C1=CC=C(C#N)C(=N1)N1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 4
  • Complexity: 591
  • XLogP3: 4
  • Topological Polar Surface Area: 69.5

Tert-butyl 4-[6-(3-bromophenyl)-3-cyanopyridin-2-yl]piperazine-1-carboxylate Pricemore >>

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Additional information on Tert-butyl 4-[6-(3-bromophenyl)-3-cyanopyridin-2-yl]piperazine-1-carboxylate

Introduction to Tert-butyl 4-[6-(3-bromophenyl)-3-cyanopyridin-2-yl]piperazine-1-carboxylate (CAS No. 946385-57-5)

Tert-butyl 4-[6-(3-bromophenyl)-3-cyanopyridin-2-yl]piperazine-1-carboxylate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 946385-57-5, represents a novel chemical entity with a unique structural framework that has the potential to exhibit a wide range of biological activities. The molecular structure of this compound incorporates several key functional groups, including a tert-butyl group, a piperazine ring, and a pyridine core substituted with a 3-bromophenyl moiety and a cyanopyridine side chain. These features make it an intriguing candidate for further investigation in various therapeutic areas.

The presence of the tert-butyl group in the molecular structure suggests that this compound may possess enhanced metabolic stability, which is a crucial factor in drug design. The tert-butyl group is known to provide steric hindrance, which can protect the molecule from rapid degradation by enzymatic or chemical processes. This characteristic is particularly valuable in the development of long-acting pharmaceuticals where bioavailability and duration of action are critical parameters.

The piperazine ring is another significant feature of Tert-butyl 4-[6-(3-bromophenyl)-3-cyanopyridin-2-yl]piperazine-1-carboxylate. Piperazine derivatives are well-documented for their broad spectrum of biological activities, including antipsychotic, antihistaminic, and antimicrobial properties. The incorporation of a piperazine moiety into this compound's structure may contribute to its potential therapeutic efficacy by interacting with specific biological targets.

The pyridine core substituted with a 3-bromophenyl group and a cyanopyridine side chain adds another layer of complexity to the compound's biological profile. The bromophenyl group is known to be a versatile pharmacophore that can modulate various biological pathways. Its presence in this compound may enhance its binding affinity to certain receptors or enzymes, thereby increasing its therapeutic potential. Additionally, the cyanopyridine side chain introduces a cyano group, which is often used in medicinal chemistry to improve solubility and metabolic stability.

In recent years, there has been growing interest in the development of novel psychoactive substances (NPS) that target the central nervous system (CNS). Tert-butyl 4-[6-(3-bromophenyl)-3-cyanopyridin-2-yl]piperazine-1-carboxylate has emerged as a promising candidate in this area due to its unique structural features. Preclinical studies have suggested that this compound may interact with multiple neurotransmitter systems, including serotonin and dopamine pathways. These interactions could potentially lead to the development of new treatments for neurological and psychiatric disorders.

The synthesis of Tert-butyl 4-[6-(3-bromophenyl)-3-cyanopyridin-2-yl]piperazine-1-carboxylate involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps in the synthesis include the formation of the piperazine ring, the introduction of the bromophenyl group, and the attachment of the cyanopyridine side chain. Each step must be meticulously controlled to avoid unwanted side reactions that could compromise the integrity of the final product.

The pharmacological profile of Tert-butyl 4-[6-(3-bromophenyl)-3-cyanopyridin-2-yl]piperazine-1-carboxylate is still under investigation, but preliminary data suggest that it may exhibit potent activity against several CNS-related disorders. Further research is needed to fully elucidate its mechanism of action and to assess its safety and efficacy in preclinical models. Once these studies are completed, the compound could move into clinical trials, where it will be evaluated for its potential as a new therapeutic agent.

The development of new pharmaceuticals is a complex and lengthy process that requires extensive research and testing. However, compounds like Tert-butyl 4-[6-(3-bromophenyl)-3-cyanopyridin-2-yl]piperazine-1-carboxylate offer hope for novel treatments that can address unmet medical needs. By leveraging advances in synthetic chemistry and pharmacology, researchers are continuously exploring new chemical entities with the potential to improve human health.

In conclusion, Tert-butyl 4-[6-(3-bromophenyl)-3-cyanopyridin-2-yl]piperazine-1-carboxylate (CAS No. 946385-57-5) is a promising compound with a unique structural framework that may have significant therapeutic applications. Its synthesis and pharmacological evaluation are ongoing areas of research that could lead to the development of new treatments for neurological and psychiatric disorders. As our understanding of drug design continues to evolve, compounds like this one will play an increasingly important role in addressing complex medical challenges.

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